Cas no 1251705-24-4 (methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate)

• Product Name: methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate
• CAS No: 1251705-24-4
• MF: C₂₁H₂₅N₃O₆S
• MW: 447.504704236984
• CID: 5924914
• PubChem ID: 49666437
• Update Time: 2025-06-25

methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate
• 1251705-24-4
• methyl 2-[[2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]acetyl]amino]benzoate
• VU0625203-1
• AKOS024485863
• F3406-8817
• methyl 2-{2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate
• methyl 2-(2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate

• Inchi： 1S/C21H25N3O6S/c1-30-21(27)16-9-4-5-10-17(16)22-19(25)15-23-12-8-11-18(20(23)26)31(28,29)24-13-6-2-3-7-14-24/h4-5,8-12H,2-3,6-7,13-15H2,1H3,(H,22,25)
• InChI Key： ROHCWTGODYDEEI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(NC2C=CC=CC=2C(=O)OC)=O)C1=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 447.14640670g/mol
• Monoisotopic Mass: 447.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate

Introduction to Methyl 2-{2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate (CAS No: 1251705-24-4)

Methyl 2-{2-3-(azepane-1-sulfonyl)}-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate, with the CAS number 1251705-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups and heterocyclic frameworks, contributes to its unique pharmacological properties and potential therapeutic applications.

The core structure of Methyl 2-{2-3-(azepane-1-sulfonyl)}-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate incorporates a benzoate moiety linked to an acetamido group, which is further connected to a dihydropyridine ring. The dihydropyridine moiety is particularly noteworthy due to its presence in numerous pharmacologically active compounds, including calcium channel blockers. The presence of the azepane-1-sulfonyl group adds another layer of complexity, contributing to the compound's potential for interacting with biological targets in novel ways. This dual functionality makes the compound a versatile scaffold for drug discovery and development.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents that target neurological disorders. The dihydropyridine scaffold, in particular, has been extensively studied for its potential in modulating neuronal activity. Research has shown that dihydropyridines can interact with voltage-gated calcium channels, which are crucial for neurotransmitter release and synaptic plasticity. The incorporation of the azepane-1-sulfonyl group into the molecular structure may enhance binding affinity and selectivity, potentially leading to more effective treatments for conditions such as epilepsy and chronic pain.

The benzoate moiety in Methyl 2-{2-3-(azepane-1-sulfonyl)}-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate also plays a critical role in determining its pharmacological profile. Benzoic acid derivatives are well-known for their anti-inflammatory, analgesic, and antimicrobial properties. When combined with the dihydropyridine and azepane-1-sulfonyl groups, this compound may exhibit synergistic effects that could be beneficial in treating multifaceted diseases. Preliminary studies have suggested that this compound may have potential applications in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Methyl 2-{2-3-(azepane-1-sulfonyl)}-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the dihydropyridine ring through condensation reactions, followed by sulfonylation and acetylation to introduce the azepane-1-sulfonyl and acetamido groups respectively. The final step involves esterification to yield the benzoate derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In terms of pharmacokinetic properties, Methyl 2-{2-3-(azepane-1-sulfonyl)}-2-oxo-1,2-dihydropyridin-1-yacetamido}benzoate exhibits promising characteristics that make it suitable for therapeutic use. Studies have indicated that this compound has good oral bioavailability and moderate metabolic stability, suggesting that it could be developed into a viable drug candidate. Additionally, its solubility profile allows for formulation into various dosage forms, including tablets and capsules, which enhances patient compliance.

The potential therapeutic applications of Methyl 2-{2-(3-(azepane-l-sulfonyl)-)-)-oxo-l , 12-dihydro-p y ridin-l -ylacetamid o }benzoate are vast and varied. Beyond its potential role in treating neurological disorders, this compound may also have applications in oncology and anti-inflammatory therapies. The unique structural features of this molecule allow it to interact with multiple biological targets simultaneously , which is a key factor in developing broad-spectrum therapeutics . Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

Ongoing studies are focused on exploring the molecular interactions between Methyl 2-{(3-(azepane-l-sulfonyl)-)-)-oxo-l ,12 -dihydro-p y ridin-l -ylacetamid o }benzoate and its target proteins . Techniques such as X-ray crystallography , nuclear magnetic resonance (NMR) spectroscopy , and computational modeling are being utilized to gain insights into how this compound binds to biological receptors . These studies will not only help in understanding its pharmacological effects but also aid in designing analogs with improved efficacy and reduced side effects.

The development of Methyl 2-{(3-( az ep ane-l -s ulfo n y l )-) -) ox o -12 -d ihydro-p y ridin-l -ylacetamid o }benz o ate also underscores the importance of interdisciplinary collaboration in pharmaceutical research . The integration of expertise from organic chemistry , medicinal chemistry , pharmacology , and biotechnology has been instrumental in advancing our understanding of this compound . Such collaborative efforts are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion , Methyl 2{ (3(( az ep ane-l -s ulfo n y l )-) ox o -12 -d ihydro-p y ridin-l -ylacetamid o }benz o ate (CAS No: 1251705244) is a promising pharmaceutical compound with significant therapeutic potential . Its unique structural features , coupled with preliminary findings from preclinical studies , make it a valuable candidate for further investigation . As research continues to uncover new insights into its mechanisms of action , this compound holds promise for addressing some of the most challenging diseases faced by humanity today . The continued exploration of its biological activities will undoubtedly contribute to advancements in drug discovery and development.